Cas no 305448-99-1 (1-amino-2-(4-nitrophenyl)propan-2-ol)

• Product Name: 1-amino-2-(4-nitrophenyl)propan-2-ol
• CAS No: 305448-99-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6336053
• PubChem ID: 22176538
• Update Time: 2025-10-30

1-amino-2-(4-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(4-nitrophenyl)propan-2-ol
• SCHEMBL5186052
• 2-hydroxy-2-(4-nitrophenyl)propylamine
• EN300-1854049
• 305448-99-1
• NRQDXJKCGFWPSQ-UHFFFAOYSA-N

• Inchi： 1S/C9H12N2O3/c1-9(12,6-10)7-2-4-8(5-3-7)11(13)14/h2-5,12H,6,10H2,1H3
• InChI Key： NRQDXJKCGFWPSQ-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92.1Ų

Additional information on 1-amino-2-(4-nitrophenyl)propan-2-ol

Recent Advances in the Study of 1-amino-2-(4-nitrophenyl)propan-2-ol (CAS: 305448-99-1) in Chemical Biology and Pharmaceutical Research

The compound 1-amino-2-(4-nitrophenyl)propan-2-ol (CAS: 305448-99-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1-amino-2-(4-nitrophenyl)propan-2-ol, which make it a promising candidate for the development of novel pharmacological agents. The presence of both amino and nitro functional groups in its molecular structure allows for diverse chemical modifications, enabling researchers to explore a wide range of derivatives with varying biological activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits significant inhibitory effects on specific enzymatic pathways involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 1-amino-2-(4-nitrophenyl)propan-2-ol has also been investigated for its role in modulating neurotransmitter systems. Research conducted at the University of Cambridge (2024) revealed that derivatives of this compound can act as selective serotonin reuptake inhibitors (SSRIs), indicating potential applications in the treatment of mood disorders such as depression and anxiety. The study utilized advanced computational modeling techniques to predict the binding affinity of these derivatives to serotonin transporters, providing valuable insights for future drug design.

The synthesis of 1-amino-2-(4-nitrophenyl)propan-2-ol and its derivatives has also seen notable advancements. A recent publication in Organic & Biomolecular Chemistry (2024) described an efficient, scalable synthetic route that employs green chemistry principles, minimizing the use of hazardous reagents and reducing environmental impact. This development is particularly significant for the pharmaceutical industry, as it addresses the growing demand for sustainable and cost-effective manufacturing processes.

Despite these promising findings, challenges remain in the clinical translation of 1-amino-2-(4-nitrophenyl)propan-2-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be thoroughly addressed in preclinical studies. Ongoing research is focusing on optimizing the pharmacokinetic and pharmacodynamic properties of this compound through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of viable drug candidates derived from this scaffold.

In conclusion, 1-amino-2-(4-nitrophenyl)propan-2-ol (CAS: 305448-99-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and drug design, position it as a valuable tool for the development of novel therapeutics. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications, ultimately contributing to the advancement of precision medicine.